Cas no 2229504-01-0 (1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene)

• Product Name: 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene
• CAS No: 2229504-01-0
• MF: C₈H₇BrFN₃O
• MW: 260.0630838871
• CID: 5808681
• PubChem ID: 149894894
• Update Time: 2025-06-30

1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene
• EN300-1909948
• 2229504-01-0

• Inchi： 1S/C8H7BrFN3O/c1-14-8-5(4-12-13-11)2-6(9)3-7(8)10/h2-3H,4H2,1H3
• InChI Key： CFZKMDRMQWTPMJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CN=[N+]=[N-])OC)F

Computed Properties

• Exact Mass: 258.97565g/mol
• Monoisotopic Mass: 258.97565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene

1-(Azidomethyl)-5-Bromo-3-Fluoro-2-Methoxybenzene: A Comprehensive Overview

1-(Azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene, also known by its CAS registry number CAS No. 2229504-01-0, is a highly specialized organic compound with a complex structure and diverse applications in the field of chemistry. This compound is characterized by its unique combination of functional groups, including an azidomethyl group, bromine, fluorine, and a methoxy substituent. These groups are strategically positioned on the benzene ring, making it a valuable molecule for various research and industrial purposes.

The synthesis of 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene involves a series of intricate chemical reactions. Researchers often employ electrophilic substitution techniques to introduce the azidomethyl group onto the aromatic ring. The presence of multiple halogen atoms (bromine and fluorine) and the methoxy group enhances the compound's reactivity, making it suitable for further functionalization in organic synthesis. Recent studies have highlighted the importance of this compound as an intermediate in the preparation of advanced materials and pharmaceutical agents.

In terms of applications, 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene has shown promise in drug discovery efforts. Its structure allows for the exploration of novel pharmacophores, which are critical in designing molecules with specific biological activities. For instance, researchers have investigated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. The compound's ability to interact with various biological targets makes it a valuable tool in medicinal chemistry.

Moreover, the compound's unique electronic properties have led to its use in materials science. By incorporating this molecule into polymer systems, scientists have developed advanced materials with improved conductivity and mechanical stability. Recent advancements in nanotechnology have further expanded its applications, particularly in the development of sensors and electronic devices.

The study of 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene has also contributed significantly to our understanding of aromatic chemistry. Its reactivity patterns under different reaction conditions provide insights into the behavior of similar compounds. For example, researchers have explored its participation in click chemistry reactions, which are widely used in drug discovery and materials synthesis.

In conclusion, 1-(azidomethyl)-5-bromo-3-fluoro-2-methoxybenzene, with its CAS number CAS No. 2229504-01-0, stands as a testament to the ingenuity of modern chemical research. Its versatile structure and wide-ranging applications make it an indispensable molecule in contemporary science. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow even further.